Cas no 1160945-75-4 (2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers)

• Product Name: 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers
• CAS No: 1160945-75-4
• MF: C₇H₁₂FNO
• MW: 145.17468547821
• CID: 5686230
• PubChem ID: 68525091
• Update Time: 2025-06-11

2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers Chemical and Physical Properties

Names and Identifiers

• SCHEMBL16919090
• Z1898593028
• 1428976-54-8
• EN300-21965308
• EN300-219366
• 2-fluoro-2-[(3E)-piperidin-3-ylidene]ethan-1-ol
• 1160945-75-4
• (2E)-2-Fluoro-2-piperidin-3-ylideneethanol
• 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol
• 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers

• Inchi： 1S/C7H12FNO/c8-7(5-10)6-2-1-3-9-4-6/h9-10H,1-5H2/b7-6+
• InChI Key： XVSFAPYVEWKFIS-VOTSOKGWSA-N
• SMILES： F/C(/CO)=C1/CNCCC/1

Computed Properties

• Exact Mass: 145.090292168g/mol
• Monoisotopic Mass: 145.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers

Research Briefing on 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers (CAS: 1160945-75-4)

In recent years, the compound 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, a mixture of isomers with the CAS number 1160945-75-4, has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluoro-substituted ethylene group and a piperidine ring, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol has been explored through multiple routes, with recent studies emphasizing the importance of stereochemical control due to the presence of isomers. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach, achieving high enantiomeric purity for one of the isomers. This advancement is critical, as the biological activity of such compounds often depends on their stereochemistry. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

From a biological perspective, preliminary in vitro studies have demonstrated that 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol exhibits moderate inhibitory activity against certain kinase enzymes implicated in cancer progression. Specifically, a 2022 screening study identified its potential as an ATP-competitive inhibitor of cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. These findings suggest its utility as a scaffold for developing more potent and selective kinase inhibitors. Additionally, molecular docking simulations have provided insights into its binding mode, revealing interactions with key residues in the kinase active site.

Beyond oncology, recent research has explored the compound's application in neurodegenerative diseases. A 2023 preprint article reported that one of the isomers showed neuroprotective effects in a cellular model of Parkinson's disease, potentially through modulation of mitochondrial function. While these results are preliminary, they open new avenues for investigating its mechanism of action and optimizing its therapeutic profile. Further studies are needed to validate these effects in animal models and elucidate the underlying pathways.

In conclusion, 2-fluoro-2-(piperidin-3-ylidene)ethan-1-ol, Mixture of isomers (CAS: 1160945-75-4) represents a versatile chemical entity with promising applications in drug discovery. Recent advancements in its synthesis and biological evaluation underscore its potential as a lead compound for targeting kinases and neurodegenerative pathways. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to fully realize its therapeutic potential.